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Compound of Interest

Compound Name: 4-Chlorotoluene

Cat. No.: B122035 Get Quote

This technical guide provides a comprehensive overview of 4-Chlorotoluene, a pivotal

chemical intermediate in various industrial applications. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and analysis.

Core Chemical and Physical Properties
4-Chlorotoluene, also known as p-Chlorotoluene, is an aromatic organic compound. It

presents as a colorless liquid with a characteristic aromatic odor.[1][2] Its fundamental

properties are summarized below.
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Property Value Source

Molecular Formula C₇H₇Cl [3][4][5][6][7]

Molecular Weight 126.58 g/mol [3][4][5][6][7]

CAS Number 106-43-4 [1][4][5]

Appearance Colorless liquid [3][5]

Density 1.07 g/mL at 25 °C [7][8]

Boiling Point 162 °C [5][7][8]

Melting Point 6-8 °C [5][7][8]

Solubility

Insoluble in water; miscible

with most organic solvents

such as ethanol, ether, and

benzene.[2]

[2]

Vapor Density 4.38 (vs air) [2][7][8]

Vapor Pressure 10 mmHg (45 °C) [2][7][8]

Flash Point 51 °C (closed cup) [8]

Refractive Index n20/D 1.52 [5][7][8]

Synthesis of 4-Chlorotoluene
The industrial production of 4-Chlorotoluene is primarily achieved through two established

synthetic routes: the direct chlorination of toluene and the Sandmeyer reaction.

Experimental Protocol 1: Direct Chlorination of Toluene
This method involves the electrophilic aromatic substitution of toluene with chlorine gas,

typically in the presence of a Lewis acid catalyst such as ferric chloride.[1] The reaction yields a

mixture of ortho- and para-chlorotoluene, which are then separated by distillation.

Methodology:

Drying: Toluene is first dried to remove any moisture that could interfere with the catalyst.
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Reaction Setup: The dried toluene and a catalyst (e.g., ferric chloride) are charged into a

suitable reactor.

Chlorination: Chlorine gas is introduced into the reactor at a controlled temperature. The

reaction is exothermic, and the temperature is typically maintained between 25-72 °C.

Purging: Upon completion, the reaction mixture is purged with an inert gas like nitrogen to

remove dissolved hydrogen chloride and unreacted chlorine.

Purification: The crude product is then subjected to fractional distillation to separate the p-

chlorotoluene from the o-chlorotoluene isomer and any unreacted toluene.

Experimental Protocol 2: Sandmeyer Reaction
The Sandmeyer reaction provides an alternative route to 4-Chlorotoluene, starting from p-

toluidine. This method is particularly useful for producing isomerically pure products. The

reaction proceeds via the diazotization of p-toluidine, followed by a copper(I) chloride-catalyzed

displacement of the diazonium group.

Methodology:

Diazotization of p-Toluidine:

p-Toluidine is dissolved in a mixture of concentrated hydrochloric acid and water.

The solution is cooled to 0-5 °C in an ice bath.

A chilled aqueous solution of sodium nitrite is added slowly while maintaining the low

temperature to form the 4-methylbenzenediazonium chloride salt.

Preparation of Copper(I) Chloride Solution:

A solution of copper(II) sulfate and sodium chloride in hot water is prepared.

An alkaline solution of a reducing agent (e.g., sodium sulfite) is added to precipitate

copper(I) chloride.

The precipitate is washed and then dissolved in concentrated hydrochloric acid.
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Sandmeyer Reaction:

The cold diazonium salt solution is slowly added to the stirred copper(I) chloride solution.

The reaction mixture is allowed to warm to room temperature and may be gently heated

(e.g., to 60 °C) to ensure the complete decomposition of the diazonium salt, which is

observed by the cessation of nitrogen gas evolution.

Isolation and Purification:

The oily layer of 4-chlorotoluene is separated.

The product is washed successively with sodium hydroxide solution and water.

It is then dried over a suitable drying agent (e.g., calcium chloride) and purified by

distillation.

Analysis of 4-Chlorotoluene
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical

technique for the identification and quantification of 4-Chlorotoluene.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
This protocol outlines a general procedure for the analysis of 4-Chlorotoluene. Specific

parameters may need to be optimized based on the instrumentation and sample matrix.

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent 8890 GC with a 7000D

TQ MS).

Methodology:

Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b122035?utm_src=pdf-body
https://www.benchchem.com/product/b122035?utm_src=pdf-body
https://www.benchchem.com/product/b122035?utm_src=pdf-body
https://www.benchchem.com/product/b122035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For solid samples (e.g., polymers), extraction with a suitable solvent mixture (e.g.,

hexane:acetone 1:1) at an elevated temperature (e.g., 50 °C) for a defined period (e.g., 1

hour) is performed.

Liquid samples may be diluted with a suitable solvent.

GC Conditions:

Column: A capillary column suitable for separating aromatic compounds, such as an

Agilent J&W HP-5ms (30 m × 0.25 mm, 0.25 µm).

Inlet: Split injection mode with a defined split ratio.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: An initial temperature hold followed by a temperature ramp to

achieve separation.

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Full scan or Selected Ion Monitoring (SIM) for higher sensitivity and

selectivity. The characteristic mass-to-charge ratio (m/z) peaks for 4-chlorotoluene are

126 and 91.[8]

Data Analysis:

The retention time and mass spectrum of the analyte are compared with those of a

certified reference standard for identification.

Quantification is typically performed by creating a calibration curve using standards of

known concentrations.

Applications
4-Chlorotoluene is a versatile intermediate with applications in several key industrial sectors:
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Agrochemicals: It serves as a precursor for the synthesis of various pesticides.[4]

Pharmaceuticals: It is used in the manufacturing of active pharmaceutical ingredients (APIs)

and drug intermediates.[4]

Dyes and Pigments: It is a key building block for the production of a wide range of dyes and

pigments.[4]

Organic Synthesis: It is widely used as a solvent and as a precursor in various organic

reactions.[7]

Visualization of Synthetic Pathways
The following diagram illustrates the two primary synthetic routes to 4-Chlorotoluene.
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Caption: Synthetic routes to 4-Chlorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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